Cas no 2092715-10-9 (1-cyclopropyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2092715-10-9
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5950420
• PubChem ID: 131421106
• Update Time: 2025-11-01

1-cyclopropyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-oxocyclobutanecarbonitrile
• 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile
• 2092715-10-9
• EN300-1834869

• Inchi： 1S/C8H9NO/c9-5-8(6-1-2-6)3-7(10)4-8/h6H,1-4H2
• InChI Key： IVUVXFMOCJDSCJ-UHFFFAOYSA-N
• SMILES： C1(C2CC2)(C#N)CC(=O)C1

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 281.0±33.0 °C(Predicted)

Additional information on 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile

Comprehensive Analysis of 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2092715-10-9)

In the realm of synthetic organic chemistry, 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile (CAS No. 2092715-10-9) has emerged as a compound of significant interest due to its unique structural features and potential applications in pharmaceutical and material science. This cyclopropyl-substituted cyclobutane derivative, characterized by a carbonyl group and a nitrile functionality, offers a versatile scaffold for further chemical modifications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials, aligning with the growing demand for novel small-molecule building blocks.

The molecular architecture of 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile combines the strain energy of a cyclobutane ring with the steric constraints of a cyclopropyl group, making it a compelling subject for stereochemical studies. Recent publications highlight its role in [1,3]-dipolar cycloadditions and as a precursor for heterocyclic compounds, addressing trending topics like "green synthesis" and "atom economy." These attributes resonate with the broader scientific community's focus on sustainable chemistry and efficient synthetic routes, as evidenced by frequent searches for "eco-friendly nitrile derivatives" and "strained ring synthesis" in academic databases.

From a commercial perspective, the compound's CAS No. 2092715-10-9 is often queried alongside terms such as "high-purity cyclic ketones" and "specialty carbonitriles," reflecting its niche market demand. Analytical techniques like NMR, HPLC, and mass spectrometry confirm its structural integrity, while stability studies under varying pH and temperature conditions—a hot topic in "pharmaceutical excipient compatibility" discussions—demonstrate its robustness for formulation development. Notably, its low molecular weight (MW: 149.17 g/mol) and balanced lipophilicity (LogP ≈ 1.2) make it a candidate for optimizing drug-like properties, a key concern in modern "fragment-based drug design" strategies.

Innovative applications of 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile extend to polymer chemistry, where its rigid backbone contributes to thermally stable resins—a response to the surge in searches for "high-performance polymer additives." Furthermore, its potential as a ligand in catalytic systems aligns with the industrial shift toward "transition-metal-catalyzed transformations," a frequently cited topic in patent literature. Safety evaluations, though non-hazardous per standard protocols, emphasize proper handling to mitigate risks associated with nitrile-containing compounds, a precautionary measure widely discussed in "laboratory safety best practices" forums.

In conclusion, 1-cyclopropyl-3-oxocyclobutane-1-carbonitrile exemplifies the convergence of structural novelty and functional adaptability. Its relevance to cutting-edge research areas—from "bioactive molecule synthesis" to "smart material engineering"—ensures sustained academic and industrial attention. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing complex challenges in medicinal chemistry and beyond, cementing its status as a valuable chemical entity for future innovations.